Pedalitin
Pedalitin
Pedalitin is a tetrahydroxy-monohydroxy-flavone, with the four hydroxy groups at C-3',-4',-5 and 6, and the methoxy group at C-7. It has been isolated from a number of plant species, including Eremosparton songoricum, Rabdosia japonica and Ruellia tuberosa. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a metabolite. It is a tetrahydroxyflavone and a monomethoxyflavone.
Pedalitin belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, pedalitin is considered to be a flavonoid lipid molecule. Pedalitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pedalitin is primarily located in the membrane (predicted from logP). Outside of the human body, pedalitin can be found in fats and oils and sesame. This makes pedalitin a potential biomarker for the consumption of these food products.
Pedalitin belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, pedalitin is considered to be a flavonoid lipid molecule. Pedalitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pedalitin is primarily located in the membrane (predicted from logP). Outside of the human body, pedalitin can be found in fats and oils and sesame. This makes pedalitin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
22384-63-0
VCID:
VC0157511
InChI:
InChI=1S/C16H12O7/c1-22-13-6-12-14(16(21)15(13)20)10(19)5-11(23-12)7-2-3-8(17)9(18)4-7/h2-6,17-18,20-21H,1H3
SMILES:
COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC(=C(C=C3)O)O)O)O
Molecular Formula:
C16H12O7
Molecular Weight:
316.26 g/mol
Pedalitin
CAS No.: 22384-63-0
Reference Standards
VCID: VC0157511
Molecular Formula: C16H12O7
Molecular Weight: 316.26 g/mol
| CAS No. | 22384-63-0 |
|---|---|
| Product Name | Pedalitin |
| Molecular Formula | C16H12O7 |
| Molecular Weight | 316.26 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-7-methoxychromen-4-one |
| Standard InChI | InChI=1S/C16H12O7/c1-22-13-6-12-14(16(21)15(13)20)10(19)5-11(23-12)7-2-3-8(17)9(18)4-7/h2-6,17-18,20-21H,1H3 |
| Standard InChIKey | QWUHUBDKQQPMQG-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC(=C(C=C3)O)O)O)O |
| Canonical SMILES | COC1=C(C(=C2C(=C1)OC(=CC2=O)C3=CC(=C(C=C3)O)O)O)O |
| Appearance | Yellow powder |
| Melting Point | 300-301°C |
| Physical Description | Solid |
| Description | Pedalitin is a tetrahydroxy-monohydroxy-flavone, with the four hydroxy groups at C-3',-4',-5 and 6, and the methoxy group at C-7. It has been isolated from a number of plant species, including Eremosparton songoricum, Rabdosia japonica and Ruellia tuberosa. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a metabolite. It is a tetrahydroxyflavone and a monomethoxyflavone. Pedalitin belongs to the class of organic compounds known as 7-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C7 atom of the flavonoid backbone. Thus, pedalitin is considered to be a flavonoid lipid molecule. Pedalitin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pedalitin is primarily located in the membrane (predicted from logP). Outside of the human body, pedalitin can be found in fats and oils and sesame. This makes pedalitin a potential biomarker for the consumption of these food products. |
| Synonyms | pedalitin |
| PubChem Compound | 31161 |
| Last Modified | Nov 11 2021 |
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